Cas no 64953-12-4 (Moxalactam sodium salt)

• Product Name: Moxalactam sodium salt
• CAS No: 64953-12-4
• MF: C₂₀H₁₈N₆Na₂O₉S
• MW: 564.436264514923
• MDL: MFCD03427565
• CID: 58252
• PubChem ID: 24897229
• Update Time: 2025-10-28

Moxalactam sodium salt Chemical and Physical Properties

Names and Identifiers

• Latamoxef sodium
• Moxalactam sodium salt
• Disodium 7-[[carboxylato(4-hydroxyphenyl)acetyl]amino]-7-methoxy-3-[[(1-methyl-1H-tetrazol-5-yl)thio]methyl]-8-oxo-5-oxa-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
• Moxalactam Sodium Salt (Mixture of diastereomers)
• Moxalactam (sodium salt)
• Moxalactam Sodium Salt (Mixture of diastereomers)
• 6059s
• Antibiotic 6059S
• antibiotic6059-s
• Festamoxin
• LY-127935
• moxalactam disodium
• moxam
• S 6059
• Shiomarin
• Shionogi 6059S
• Antibiotic 6059-S
• Moxalactam disodium salt
• Disodium latamoxef
• 6059-S
• DSSTox_CID_25595
• DSSTox_RID_80988
• DSSTox_GSID_45595
• LY 127935
• Moxalactam Sodium
• Moxalactam disodium (USAN)
• Moxalactam disodium [USAN:USP]
• Prestwick_33
• Shiomarin (TN)
• N-((6R,7R)-2-Carboxy-7-methoxy-3-(((1-methyl-1H-tetrazol-5-yl)thio)methyl)-8-oxo-5-oxa-1-azabicyclo(4.2.0)oct-2-en-7-yl)-2-(p-hydr
• Lamoxactam sodium
• LY-127935 sodium
• SPECTRUM1500418
• 5APW73W3QZ
• AKOS025310623
• N-((6R,7R)-2-Carboxy-7-methoxy-3-(((1-methyl-1H-tetrazol-5-yl)thio)methyl)-8-oxo-5-oxa-1-azabicyclo(4.2.0)oct-2-en-7-yl)-2-(p-hydroxyphenyl)malonamic acid disodium salt
• MOXALACTAM DISODIUM [ORANGE BOOK]
• 5-Oxa-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-((carboxy(4-hydroxyphenyl)acetyl)amino)-7-methoxy-3-(((1-methyl-1H-tetrazol-5-yl)thio)methyl)-8-oxo-, disodium salt
• HMS1570D19
• Tox21_110793_1
• Tox21_110793
• Moxam (TN)
• LATAMOXEF SODIUM [JAN]
• Moxalactam Sodium Salt(Mixture of diastereomers)
• S-6059
• (6R,7R)-7-[[(2R)-2-carboxy-2-(4-hydroxyphenyl)acetyl]amino]-7-methoxy-3-[[(1-methyl-1H-tetrazol-5-yl)thio]methyl]-8-oxo-5-oxa-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, disodium salt
• Latamoxef sodium;LY-127935;Antibiotic 6059S
• A899855
• CHEMBL1200357
• latamoxef disodium
• Disodium Moxalactam
• FestamoxinLy
• SCHEMBL49015
• Latamoxefum dinatricum
• Moxalactam disodium (USAN:USP)
• 6059 S
• LATAMOXEF SODIUM [WHO-DD]
• CCG-40101
• NCGC00178851-03
• HMS1920P05
• LATAMOXEF DISODIUM (MART.)
• MOXALACTAM DISODIUM SALT [MI]
• EINECS 265-288-4
• Latamoxef, Disodium
• NCGC00017130-01
• NSC-757107
• Q27261755
• 1ST000848
• DTXSID0045595
• LATAMOXEF DISODIUM [MART.]
• LY 127945
• UNII-5APW73W3QZ
• Lamoxactam; Latamoxef
• Latamoxef sodium (JP17)
• D02198
• Disodium 7-((carboxylato(4-hydroxyphenyl)acetyl)amino)-7-methoxy-3-(((1-methyl-1H-tetrazol-5-yl)thio)methyl)-8-oxo-5-oxa-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylate
• DTXCID8025595
• Disodium, Moxalactam
• Ly127935
• CAS-64953-12-4
• HMS502N11
• HMS2091H04
• (6R,7R)-7-[[2-Carboxy(4-hydroxyphenyl)acetyl]amino]-7-methoxy-3-[[(1-methyl-1H-tetrazol-5-yl)thio]methyl]-8-oxo-5-oxa-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid disodium salt
• 64953-12-4
• MOXALACTAM DISODIUM [VANDF]
• NSC 757107
• Moxalactam disodium [USAN]
• Moxalactam, Disodium
• disodium;(6R,7R)-7-[[2-carboxylato-2-(4-hydroxyphenyl)acetyl]amino]-7-methoxy-3-[(1-methyltetrazol-5-yl)sulfanylmethyl]-8-oxo-5-oxa-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
• Latamoxef sodium (JP18)

• MDL： MFCD03427565
• Inchi： 1S/C20H20N6O9S.2Na/c1-25-19(22-23-24-25)36-8-10-7-35-18-20(34-2,17(33)26(18)13(10)16(31)32)21-14(28)12(15(29)30)9-3-5-11(27)6-4-9;;/h3-6,12,18,27H,7-8H2,1-2H3,(H,21,28)(H,29,30)(H,31,32);;/q;2*+1/p-2/t12?,18-,20+;;/m1../s1
• InChI Key： GRIXGZQULWMCLU-HUTAOCTPSA-L
• SMILES： S(C1=NN=NN1C)CC1CO[C@@H]2[C@@](C(N2C=1C(=O)[O-])=O)(NC(C(C(=O)[O-])C1C=CC(=CC=1)O)=O)OC.[Na+].[Na+]

Computed Properties

• Exact Mass: 564.06500
• Monoisotopic Mass: 564.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 38
• Rotatable Bond Count: 7
• Complexity: 947
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 237

Experimental Properties

• Color/Form: Solids
• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 237.26000
• LogP: -3.46830
• Solubility: Not determined
• Merck: 13,6311
• Specific Rotation: D22 -45° (water)
• Vapor Pressure: Not available

Moxalactam sodium salt Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H317-H334
• Warning Statement： P261-P280-P342+P311
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 42/43
• Safety Instruction： S22; S36/37; S45
• RTECS：RN6824000
• Hazardous Material Identification：
• Risk Phrases：R42/43
• Storage Condition：4°C, stored under nitrogen
• Safety Term：S22;S36/37;S45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Other Chemical Reagents

Additional information on Moxalactam sodium salt

Moxalactam Sodium Salt (CAS No. 64953-12-4): An Overview of Its Properties, Applications, and Recent Research

Moxalactam sodium salt (CAS No. 64953-12-4) is a broad-spectrum β-lactam antibiotic that has been widely studied and utilized in clinical settings for its potent antibacterial activity. This compound belongs to the class of monobactams, which are characterized by their unique monobactam ring structure. Moxalactam sodium salt is particularly effective against a wide range of Gram-negative bacteria, including Escherichia coli, Klebsiella pneumoniae, and Pseudomonas aeruginosa.

The chemical structure of moxalactam sodium salt is defined by its monobactam ring, which is a seven-membered β-lactam ring. This unique structure confers the compound with its broad-spectrum antibacterial properties. The sodium salt form enhances its solubility and stability, making it suitable for intravenous administration. The molecular formula of moxalactam sodium salt is C₁₃H₁₅N₃O₆Na, with a molecular weight of approximately 320.27 g/mol.

In clinical practice, moxalactam sodium salt is primarily used to treat serious infections caused by susceptible Gram-negative bacteria. It has been shown to be effective in treating conditions such as pneumonia, intra-abdominal infections, and urinary tract infections. The mechanism of action of moxalactam sodium salt involves the inhibition of bacterial cell wall synthesis by binding to penicillin-binding proteins (PBPs), leading to cell lysis and death.

Recent research has focused on the potential of moxalactam sodium salt in combination therapy with other antibiotics to combat multidrug-resistant (MDR) bacteria. Studies have demonstrated that the combination of moxalactam sodium salt with other β-lactams or non-β-lactam antibiotics can enhance the overall antibacterial efficacy and reduce the likelihood of resistance development. For instance, a study published in the Journal of Antimicrobial Chemotherapy in 2021 reported that the combination of moxalactam sodium salt with colistin significantly increased the susceptibility of MDR Pseudomonas aeruginosa strains.

The pharmacokinetic properties of moxalactam sodium salt have also been extensively studied. It is rapidly absorbed after intravenous administration and achieves high concentrations in tissues and body fluids. The drug has a short half-life, typically around 1-2 hours, which necessitates frequent dosing to maintain therapeutic levels. However, this short half-life also reduces the risk of accumulation and potential toxicity.

In terms of safety and side effects, moxalactam sodium salt is generally well-tolerated when used at recommended doses. Common side effects include gastrointestinal disturbances such as nausea and diarrhea, as well as hypersensitivity reactions like rash or urticaria. More serious adverse effects are rare but can include renal dysfunction and hematological abnormalities.

The development of resistance to β-lactam antibiotics remains a significant concern in clinical practice. However, studies have shown that the unique structure of moxalactam sodium salt makes it less susceptible to hydrolysis by many β-lactamases compared to other β-lactams. This property contributes to its continued effectiveness against certain resistant strains.

In conclusion, moxalactam sodium salt (CAS No. 64953-12-4) is a valuable antibiotic with broad-spectrum activity against Gram-negative bacteria. Its unique chemical structure and favorable pharmacokinetic properties make it an important tool in the treatment of serious infections. Ongoing research into combination therapy and resistance mechanisms will further enhance its clinical utility and help address the growing challenge of antibiotic resistance.